Cas no 2227864-56-2 ((2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine)

(2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine structure
2227864-56-2 structure
Product Name:(2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine
CAS No:2227864-56-2
MF:C10H13N3
MW:175.230321645737
CID:6198009
PubChem ID:95936391
Update Time:2024-01-09

(2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine
    • EN300-1770251
    • 2227864-56-2
    • (2S)-1-{imidazo[1,2-a]pyridin-3-yl}propan-2-amine
    • Inchi: 1S/C10H13N3/c1-8(11)6-9-7-12-10-4-2-3-5-13(9)10/h2-5,7-8H,6,11H2,1H3/t8-/m0/s1
    • InChI Key: JNELVNXLQSUDEE-QMMMGPOBSA-N
    • SMILES: N12C=CC=CC1=NC=C2C[C@H](C)N

Computed Properties

  • Exact Mass: 175.110947427g/mol
  • Monoisotopic Mass: 175.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.3Ų

(2S)-1-{imidazo1,2-apyridin-3-yl}propan-2-amine Pricemore >>

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